Cas no 131598-65-7 (6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 131598-65-7
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 5168596
• Update Time: 2025-11-02

6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-amino-1-ethyl-5-(methylamino)-
• 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C7H12N4O2/c1-3-11-5(8)4(9-2)6(12)10-7(11)13/h9H,3,8H2,1-2H3,(H,10,12,13)
• InChI Key： AJDVNYDSSFCVAE-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CC)NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: -0.7
• Topological Polar Surface Area: 87.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione

Recent Advances in the Study of 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 131598-65-7)

The compound 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS: 131598-65-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, belonging to the tetrahydropyrimidine class, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of research has been the exploration of its mechanism of action in modulating biological targets. Preliminary findings suggest that this compound may interact with specific enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on certain kinase enzymes, highlighting its potential as an anti-inflammatory agent. The study utilized advanced computational modeling and in vitro assays to validate these interactions, providing a robust foundation for further investigation.

Another significant development is the optimization of synthetic routes for 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Researchers have reported improved yields and purity through novel catalytic methods, as detailed in a recent publication in Organic Process Research & Development. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. The use of green chemistry principles in these synthetic processes has also been emphasized, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In addition to its therapeutic potential, the compound's physicochemical properties have been extensively characterized. Studies have investigated its solubility, stability, and bioavailability, which are essential parameters for drug formulation. For example, a 2024 study in the European Journal of Pharmaceutical Sciences employed high-performance liquid chromatography (HPLC) and mass spectrometry to analyze its degradation profiles under various conditions. These findings are invaluable for designing stable and effective dosage forms.

Looking ahead, the research community is keen to explore the translational potential of 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione. Collaborative efforts between academia and industry are underway to advance this compound through preclinical trials, with a focus on evaluating its safety and efficacy in animal models. The integration of omics technologies and artificial intelligence in these studies is expected to provide deeper insights into its molecular mechanisms and therapeutic applications.

In conclusion, the recent progress in understanding and developing 6-Amino-1-ethyl-5-(methylamino)-1,2,3,4-tetrahydropyrimidine-2,4-dione underscores its potential as a versatile and impactful molecule in chemical biology and medicine. Continued research and innovation will be crucial to unlocking its full therapeutic value and addressing unmet medical needs.